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Compound Name: Disodium beta-glycerophosphate

Cat. No.: B1237775 Get Quote

Abstract: This technical guide provides a comprehensive overview of the chemical and physical

properties of disodium beta-glycerophosphate. It details the compound's structure, stability,

and solubility, and explores its significant role in biological research, particularly in cellular

signaling and drug development. This document is intended for researchers, scientists, and

professionals in the pharmaceutical and biotechnology fields, offering in-depth information on

its experimental applications and the signaling pathways it influences.

Chemical Structure
Disodium beta-glycerophosphate, also known as disodium glycerol 2-phosphate, is the

disodium salt of beta-glycerophosphoric acid. The "beta" designation indicates that the

phosphate group is attached to the second carbon of the glycerol backbone. Unlike the alpha-

isomers, the beta-isomer is not chiral.[1] The chemical structure consists of a glycerol molecule

esterified with a phosphate group at the central carbon atom, with two sodium ions neutralizing

the charge on the phosphate group.

Caption: Chemical structure of disodium beta-glycerophosphate.

Chemical and Physical Properties
Disodium beta-glycerophosphate is commercially available in anhydrous and hydrated

forms, most commonly as a pentahydrate.[2][3] It is a white crystalline powder that is stable
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under normal conditions.[3][4] For long-term storage, it is recommended to keep the solid form

at room temperature or refrigerated (2-8°C), in a cool, dark place.[5][6] Aqueous stock solutions

are typically stable for up to three months when stored at -20°C.[5]

The following table summarizes the key quantitative properties of both the anhydrous and

pentahydrate forms of disodium beta-glycerophosphate.

Property Anhydrous Pentahydrate

Molecular Formula C₃H₇Na₂O₆P[2][7] C₃H₇Na₂O₆P · 5H₂O

Molecular Weight 216.04 g/mol [2][7][8] 306.11 g/mol [9]

CAS Number 819-83-0[2][3][7][8] 13408-09-8[3][10]

Melting Point Not applicable 102-104 °C[2][3]

Solubility in Water Soluble 5 mg/mL, 50 mg/mL

Appearance White crystalline powder[8] White crystalline powder

Stability
Stable under normal

conditions[3]

Stable under normal

conditions[3]

Biological Role and Applications
Disodium beta-glycerophosphate serves two primary roles in biological research: as a

phosphatase inhibitor and as a phosphate donor.

Phosphatase Inhibitor: It is a classical serine-threonine phosphatase inhibitor and is

frequently included in lysis buffers and kinase assay buffers to preserve the phosphorylation

state of proteins.[1][7][11]

Phosphate Donor: In cell culture, it acts as a source of inorganic phosphate. This is

particularly important in studies of biomineralization, such as inducing the differentiation of

mesenchymal stem cells into osteoblasts and promoting the calcification of the extracellular

matrix.[5][10][11][12] It has been shown to accelerate calcification in cultured vascular

smooth muscle cells.[5][10][12]
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Signaling Pathway Involvement
Disodium beta-glycerophosphate is a key reagent used to stimulate osteogenic

differentiation in vitro. By providing a sustained source of phosphate, it contributes to the

formation of hydroxyapatite, the mineral component of bone. One of the signaling pathways

implicated in this process involves the phosphorylation of the extracellular signal-regulated

kinase 1/2 (ERK1/2), which in turn promotes the expression of osteogenic genes.[12]
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Caption: Osteogenic differentiation signaling pathway.

Experimental Protocols
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A common application of disodium beta-glycerophosphate is in cell culture media to induce

osteogenic differentiation. Below is a generalized workflow for such an experiment.

Preparation of Osteogenic Induction Medium: A typical osteogenic medium supplement

includes disodium beta-glycerophosphate, ascorbic acid, and dexamethasone. A stock

solution of disodium beta-glycerophosphate is prepared by dissolving it in sterile water to a

concentration of 1 M, filter-sterilizing it through a 0.2 µm filter, and storing it in aliquots at -20°C.

[13] For the final working concentration in the cell culture medium, the stock solution is diluted

to 10-50 mM.[13]
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Caption: Experimental workflow for osteogenic differentiation.
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Mechanism of Action in Mineralization: Studies have shown that in cell culture, disodium beta-
glycerophosphate is hydrolyzed by alkaline phosphatase present on the cell surface.[14] This

enzymatic action leads to a localized increase in the concentration of inorganic phosphate ions,

which then drives the deposition of calcium phosphate minerals, leading to the formation of a

mineralized matrix.[10][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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